Cas no 2680647-93-0 (3-(2,2,2-Trifluoroacetamido)imidazo[1,5-a]pyridine-1-carboxylic acid)

• Product Name: 3-(2,2,2-Trifluoroacetamido)imidazo[1,5-a]pyridine-1-carboxylic acid
• CAS No: 2680647-93-0
• MF: C₁₀H₆F₃N₃O₃
• MW: 273.168152332306
• CID: 6423617
• PubChem ID: 165938668
• Update Time: 2025-10-28

3-(2,2,2-Trifluoroacetamido)imidazo[1,5-a]pyridine-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680647-93-0
• 3-(2,2,2-trifluoroacetamido)imidazo[1,5-a]pyridine-1-carboxylic acid
• EN300-28283811
• 3-(2,2,2-Trifluoroacetamido)imidazo[1,5-a]pyridine-1-carboxylic acid

• Inchi： 1S/C10H6F3N3O3/c11-10(12,13)8(19)15-9-14-6(7(17)18)5-3-1-2-4-16(5)9/h1-4H,(H,17,18)(H,14,15,19)
• InChI Key： YMGDBKHSXPMKMR-UHFFFAOYSA-N
• SMILES： FC(C(NC1=NC(C(=O)O)=C2C=CC=CN21)=O)(F)F

Computed Properties

• Exact Mass: 273.03612555g/mol
• Monoisotopic Mass: 273.03612555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.7Ų

Additional information on 3-(2,2,2-Trifluoroacetamido)imidazo[1,5-a]pyridine-1-carboxylic acid

3-(2,2,2-Trifluoroacetamido)imidazo[1,5-a]pyridine-1-carboxylic acid (CAS 2680647-93-0): A Comprehensive Overview

3-(2,2,2-Trifluoroacetamido)imidazo[1,5-a]pyridine-1-carboxylic acid (CAS 2680647-93-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule features an imidazo[1,5-a]pyridine core structure, which is known for its diverse biological activities and applications in drug discovery. The presence of the trifluoroacetamido group and carboxylic acid functionality enhances its reactivity and potential for further derivatization, making it a valuable intermediate in synthetic chemistry.

The compound's unique structure contributes to its physicochemical properties, including moderate solubility in polar organic solvents and stability under standard laboratory conditions. Researchers have explored its potential as a building block for small molecule inhibitors and biologically active compounds, particularly in the development of treatments for neurological disorders and inflammatory conditions. Recent studies suggest that derivatives of imidazo[1,5-a]pyridine scaffolds may exhibit promising activity against specific enzyme targets, aligning with current trends in precision medicine and targeted therapy approaches.

In the context of modern pharmaceutical development, 3-(2,2,2-Trifluoroacetamido)imidazo[1,5-a]pyridine-1-carboxylic acid represents an important intermediate for structure-activity relationship (SAR) studies. The compound's trifluoromethyl group is particularly noteworthy, as this moiety is increasingly incorporated into drug candidates to enhance metabolic stability and membrane permeability—key considerations in contemporary drug design strategies. These characteristics make it relevant to current discussions about improving drug-like properties and addressing challenges in bioavailability optimization.

The synthesis of CAS 2680647-93-0 typically involves multi-step organic transformations, with careful control of reaction conditions to preserve the integrity of its sensitive functional groups. Analytical characterization of this compound commonly employs advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry, reflecting the rigorous quality standards required in modern chemical research. These analytical methods are particularly crucial given the growing emphasis on chemical purity and structural verification in both academic and industrial settings.

From a commercial perspective, 3-(2,2,2-Trifluoroacetamido)imidazo[1,5-a]pyridine-1-carboxylic acid serves as a valuable building block for pharmaceutical companies engaged in fragment-based drug discovery. Its market relevance has increased in parallel with the rising demand for heterocyclic compounds in medicinal chemistry. The compound's applications extend to materials science as well, where its structural features may contribute to the development of novel organic electronic materials or photoactive compounds—areas experiencing rapid growth due to advancements in renewable energy technologies.

Recent innovations in green chemistry have also influenced research involving this compound, with scientists exploring more sustainable synthetic routes and purification methods. This aligns with broader industry trends toward environmentally friendly synthesis and reduced waste generation in chemical production. The compound's potential role in bioconjugation chemistry further enhances its utility, particularly in the development of diagnostic agents and targeted delivery systems—a hot topic in current biomedical research.

Quality control measures for CAS 2680647-93-0 emphasize the importance of consistent batch-to-batch reproducibility, reflecting the pharmaceutical industry's focus on process chemistry and scale-up challenges. Storage recommendations typically suggest protection from moisture and extreme temperatures to maintain stability, considerations that are particularly relevant for researchers working with sensitive intermediates in drug development pipelines.

The scientific literature reveals growing interest in imidazo[1,5-a]pyridine derivatives as potential modulators of various biological pathways. This positions 3-(2,2,2-Trifluoroacetamido)imidazo[1,5-a]pyridine-1-carboxylic acid as a compound of significant research value, especially in the context of developing novel therapeutic agents for challenging disease targets. Its structural features make it particularly interesting for investigations into allosteric modulation and protein-protein interaction inhibition—two areas that have gained prominence in modern drug discovery efforts.

From a regulatory standpoint, proper handling procedures for this compound follow standard laboratory safety protocols, with particular attention to personal protective equipment and proper ventilation. While not classified as hazardous under normal conditions, these precautions reflect the evolving standards of laboratory safety culture and risk management in chemical research facilities worldwide.

In summary, 3-(2,2,2-Trifluoroacetamido)imidazo[1,5-a]pyridine-1-carboxylic acid (CAS 2680647-93-0) represents a versatile chemical entity with broad potential in pharmaceutical research and development. Its unique structural characteristics and synthetic utility position it as a valuable tool for medicinal chemists addressing current challenges in drug discovery and molecular design. As research continues to explore the therapeutic potential of imidazo[1,5-a]pyridine scaffolds, this compound is likely to maintain its relevance in both academic and industrial chemistry settings.